![molecular formula C23H17BrN2O4 B6089811 N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide](/img/structure/B6089811.png)
N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide, also known as AM2201, is a synthetic cannabinoid compound that has gained attention in the scientific community for its potential use in research applications. The compound was first synthesized in the late 2000s and has since been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide acts as a potent agonist of the cannabinoid receptor CB1, which is primarily expressed in the brain and central nervous system. The compound binds to the receptor and activates downstream signaling pathways, leading to a range of physiological effects. These effects include alterations in neurotransmitter release, changes in gene expression, and modulation of ion channels.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in laboratory experiments. These effects include alterations in cellular signaling pathways, changes in gene expression, and modulation of ion channels. The compound has also been shown to produce a range of physiological effects, including changes in heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide has several advantages for laboratory experiments, including its potency and selectivity for the CB1 receptor. The compound has also been shown to produce a range of physiological effects, making it useful for studying the endocannabinoid system. However, this compound has several limitations, including its potential for toxicity and the lack of data on its long-term effects.
Future Directions
There are several future directions for research on N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide. One area of interest is the development of new synthetic cannabinoids that are more selective and less toxic than this compound. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the endocannabinoid system and other physiological processes. Additionally, further research is needed to understand the potential therapeutic applications of synthetic cannabinoids in the treatment of various diseases and disorders.
Synthesis Methods
N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide is synthesized through a multi-step process that involves the reaction of 5-bromo-1-naphthalene carboxylic acid with 2-amino-4-methoxybenzoic acid to form 4-[(5-bromo-1-naphthoyl)amino]-2-methoxybenzoic acid. This compound is then reacted with furfurylamine to form this compound. The synthesis method for this compound is well-established and has been documented in several scientific publications.
Scientific Research Applications
N-{4-[(5-bromo-1-naphthoyl)amino]-2-methoxyphenyl}-2-furamide has been used in scientific research to investigate the endocannabinoid system, which plays a critical role in regulating various physiological processes such as appetite, pain sensation, and mood. The compound has been shown to bind to cannabinoid receptors in the brain and peripheral tissues, leading to a range of physiological effects. This compound has also been used to study the effects of synthetic cannabinoids on cellular signaling pathways and gene expression.
properties
IUPAC Name |
N-[4-[(5-bromonaphthalene-1-carbonyl)amino]-2-methoxyphenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17BrN2O4/c1-29-21-13-14(10-11-19(21)26-23(28)20-9-4-12-30-20)25-22(27)17-7-2-6-16-15(17)5-3-8-18(16)24/h2-13H,1H3,(H,25,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRUPYZMQZWVMLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Br)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.